Cas no 1892059-52-7 (3-amino-2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)propanoic acid)

• Product Name: 3-amino-2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)propanoic acid
• CAS No: 1892059-52-7
• MF: C₁₄H₂₀N₂O₅
• MW: 296.319004058838
• CID: 6220844
• PubChem ID: 117477510
• Update Time: 2025-11-06

3-amino-2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)propanoic acid
• EN300-1873576
• 1892059-52-7
• 3-amino-2-(3-{[(tert-butoxy)carbonyl]amino}-4-hydroxyphenyl)propanoic acid

• Inchi： 1S/C14H20N2O5/c1-14(2,3)21-13(20)16-10-6-8(4-5-11(10)17)9(7-15)12(18)19/h4-6,9,17H,7,15H2,1-3H3,(H,16,20)(H,18,19)
• InChI Key： OKAMLVWUBDJUOR-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C=CC(=C1)C(C(=O)O)CN)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 296.13722174g/mol
• Monoisotopic Mass: 296.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 122Ų

Additional information on 3-amino-2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)propanoic acid

Recent Advances in the Study of 3-amino-2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)propanoic acid (CAS: 1892059-52-7)

The compound 3-amino-2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)propanoic acid (CAS: 1892059-52-7) has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, biological activities, and therapeutic potential.

Recent studies have demonstrated that this protected amino acid derivative serves as a crucial building block in the synthesis of peptide-based therapeutics. The tert-butoxycarbonyl (Boc) protecting group provides stability during synthetic procedures while allowing for selective deprotection under mild acidic conditions. Researchers at several institutions have reported improved synthetic routes to this compound with yields exceeding 85% and high purity (>98%), making it more accessible for pharmaceutical applications.

In terms of biological activity, preliminary investigations suggest that derivatives of 3-amino-2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)propanoic acid show promising interactions with various enzymatic targets. A 2023 study published in the Journal of Medicinal Chemistry reported that structural analogs of this compound exhibited selective inhibition of tyrosine kinase receptors involved in inflammatory pathways, with IC50 values in the low micromolar range. These findings position it as a potential lead compound for developing novel anti-inflammatory agents.

The compound's unique structural features, particularly the hydroxyl group at the 4-position of the phenyl ring and the propanoic acid moiety, contribute to its interesting physicochemical properties. Computational modeling studies have revealed that these structural elements facilitate favorable binding interactions with biological targets while maintaining good solubility profiles - a crucial factor for drug development candidates.

Current research directions include exploring the compound's utility in targeted drug delivery systems. The hydroxyl group provides an attachment point for conjugation with nanoparticles or other drug carriers, while the protected amino group allows for controlled release of active pharmaceutical ingredients. Several patent applications filed in 2023-2024 describe such applications, particularly in oncology therapeutics.

Quality control and analytical method development for this compound have also seen significant advancements. Recent publications describe validated HPLC methods with UV detection that can accurately quantify 1892059-52-7 in complex matrices, with detection limits below 0.1 μg/mL. These analytical tools are critical for ensuring batch-to-batch consistency in pharmaceutical manufacturing processes.

As research continues, the scientific community anticipates further elucidation of this compound's mechanism of action and therapeutic potential. Ongoing clinical trials involving derivatives of 3-amino-2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)propanoic acid are expected to provide valuable data on its pharmacokinetic properties and safety profile in the coming years.